5-oxo-N-[2-(1-oxo-2(1H)-phthalazinyl)ethyl]-1-(2-pyridinylmethyl)-3-pyrrolidinecarboxamide

• IUPAC Name: 5-oxo-N-[2-(1-oxophthalazin-2-yl)ethyl]-1-(pyridin-2-ylmethyl)pyrrolidine-3-carboxamide
• InChI: InChI=1S/C21H21N5O3/c27-19-11-16(13-25(19)14-17-6-3-4-8-22-17)20(28)23-9-10-26-21(29)18-7-2-1-5-15(18)12-24-26/h1-8,12,16H,9-11,13-14H2,(H,23,28)
• InChI Key: JTQFBIUULKUPMA-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN(C1=O)CC2=CC=CC=N2)C(=O)NCCN3C(=O)C4=CC=CC=C4C=N3
• Molecular Formula: C21H21N5O3
• Molecular Weight: 391.4 g/mol

Description

5-oxo-N-[2-(1-oxo-2(1H)-phthalazinyl)ethyl]-1-(2-pyridinylmethyl)-3-pyrrolidinecarboxamide is a useful research compound. Its molecular formula is C21H21N5O3 and its molecular weight is 391.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 391.16443955 g/mol and the complexity rating of the compound is 667. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Characterization

• Research on the synthesis and characterization of compounds with pyrrolidine, phthalazinyl, and carboxamide groups has been extensive. For instance, studies on the synthesis of 5-substituted-4-oxo-1,4-dihydro-3-pyridinecarboxylic acid derivatives and their antimicrobial applications highlight the importance of these compounds in chemotherapeutics (Balogh et al., 1980). Similarly, research on polyamides containing phthalimide pendent groups emphasizes the relevance of these molecular structures in developing materials with specific properties, such as solubility and thermal stability (Liaw et al., 2001).

Antimicrobial and Antifungal Agents

• The development of novel 5-oxo-1-phenylpyrrolidine-3-carboxylic acid analogs for potential antibacterial applications demonstrates the versatility of compounds with carboxamide and pyrrolidine functionalities in addressing microbial resistance (Devi et al., 2018). This research avenue is crucial for discovering new antimicrobial and antifungal agents.

Materials Science Applications

• In materials science, the synthesis and characterization of metal–organic hybrid materials using flexible and rigid nitrogen-based ligands, which may include structures similar to pyridinylmethyl pyrrolidinecarboxamide, have been explored for their crystal structures and magnetic properties (Ahmad et al., 2012). Such studies are fundamental for developing new materials with potential applications in catalysis, magnetic storage, and sensing.

Advanced Polymer Research

• The investigation into new soluble polyamides with specific functionalities, like those containing phthalimide groups, informs the design of polymers with enhanced thermal and mechanical properties. These advancements are essential for creating high-performance materials suitable for various industrial applications (Liaw et al., 2001).